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An in-depth exploration of the natural formation mechanisms of thioformaldehyde (H2CS) in
interstellar space, providing researchers, scientists, and drug development professionals with a
comprehensive understanding of the key pathways, experimental verifications, and
astrochemical significance of this fundamental organosulfur molecule.

Thioformaldehyde (H2CS), the sulfur analog of formaldehyde, is a molecule of significant
interest in the fields of astrochemistry and prebiotic chemistry. Its detection in various
interstellar environments, from cold, dark clouds to hot molecular cores, underscores its
fundamental role in the cosmic sulfur cycle and as a potential precursor to more complex, life-
bearing molecules.[1][2][3][4] This technical guide delineates the primary natural formation
mechanisms of thioformaldehyde in space, supported by experimental data and theoretical
models.

Core Formation Pathways

The formation of thioformaldehyde in the interstellar medium (ISM) is governed by a complex
interplay of gas-phase reactions and processes occurring on the surfaces of icy dust grains.

Gas-Phase Synthesis

Recent studies have highlighted the efficiency of gas-phase neutral-neutral reactions in
producing H2CS, challenging the long-held belief that ion-molecule reactions were the
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dominant formation routes.[1][5]

1.1.1. The Methylidyne Radical (CH) and Hydrogen Sulfide (H2S) Reaction: A pivotal gas-phase
reaction involves the methylidyne radical (CH) and hydrogen sulfide (H2S). This reaction is now
considered a major contributor to the observed abundances of thioformaldehyde in star-
forming regions.[1][5][6] The reaction proceeds without an entrance barrier and is highly
efficient at the low temperatures characteristic of molecular clouds.[1]

Reaction: CH + H2S - H2CS + H

This barrierless and exoergic reaction has been shown through crossed molecular beam
experiments and quasi-classical trajectory studies to be a facile route to thioformaldehyde.[1]
[5] Astrochemical models incorporating this reaction have been more successful in reproducing
the observed H2CS abundances in regions like the Orion Hot Core.[1]

1.1.2. Other Gas-Phase Reactions: While the CH + H:zS reaction is a primary pathway, other
gas-phase reactions also contribute to the formation of (deuterated) thioformaldehyde,
including double-replacement and neutral-neutral displacement reactions.[2][3][7]

Grain-Surface Chemistry

The surfaces of interstellar ice mantles provide a catalytic environment for the formation of
complex molecules. While gas-phase reactions are significant, grain-surface chemistry also
plays a crucial role in the synthesis of HzCS, particularly in colder, denser regions of the ISM.

1.2.1. Hydrogenation of Carbon Monosulfide (CS): A proposed mechanism involves the
sequential hydrogenation of carbon monosulfide (CS) on ice grains. This process is analogous
to the formation of formaldehyde (H2CO) from the hydrogenation of carbon monoxide (CO).[8]

Reaction Sequence:
e CS+H - HCS
e HCS+H - H2CS

1.2.2. Irradiation of Ice Mixtures: Laboratory experiments have demonstrated that the
irradiation of interstellar ice analogs containing carbon monoxide (CO) and hydrogen sulfide
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(H2S) with energetic electrons can lead to the formation of thioformaldehyde.[2][9] This
process simulates the effects of cosmic rays interacting with icy grain mantles in molecular
clouds.[9]

Quantitative Data on Thioformaldehyde Formation

The following tables summarize key quantitative data related to the formation and abundance
of thioformaldehyde in various interstellar environments.

Table 1: Key Gas-Phase Reaction Rate Coefficients

. Rate Coefficient
Reaction Temperature (K) Reference
(cm3s™?)

CH + H>S ~ HaCS +

H 295 - 300 2x10"19to 3 x 1010 [1]
8.7 x 10718 x
H+ H2S - SH + H2 220 - 950 (T/298)287 x [10][11][12]

exp(-125/T)

Table 2: Observed Fractional Abundances of Thioformaldehyde

Fractional Abundance
Source ) Reference
(relative to H2)

Orion Hot Core upto4x10-° [1]
(0.5-3) x 1071 (for HDCS and

Taurus Molecular Cloud [2]
D2CS)

Starless Cores (Taurus, ]
) Varies [21[31[7]
Perseus, Orion)

Experimental Methodologies

The understanding of thioformaldehyde formation pathways is heavily reliant on sophisticated
laboratory experiments that simulate interstellar conditions.
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Crossed Molecular Beam Experiments

Objective: To study the dynamics of the reaction between methylidyne radicals (CH) and
hydrogen sulfide (H2S) under single-collision conditions.

Methodology:

e A pulsed beam of methylidyne radicals is generated.

e A pulsed beam of hydrogen sulfide is generated.

e The two beams are crossed at a specific angle in a high-vacuum chamber.
e The reaction products are detected using a rotatable mass spectrometer.

» Time-of-flight spectra of the products are recorded to determine their velocity and angular
distributions.

o From these distributions, the reaction dynamics and product branching ratios can be
determined.[1]

Irradiation of Interstellar Ice Analogs

Objective: To investigate the formation of thioformaldehyde from the energetic processing of
ice mixtures relevant to the interstellar medium.

Methodology:

e Athin film of an ice mixture (e.g., CO:H2S) is deposited on a cold substrate (typically at ~10
K) in an ultra-high vacuum chamber.

e The ice is irradiated with a source of energy, such as electrons or ultraviolet photons, to
simulate cosmic rays or stellar radiation.

e The chemical changes in the ice are monitored in-situ using techniques like Fourier-
transform infrared spectroscopy (FTIR) or temperature-programmed desorption (TPD) mass
spectrometry.
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» TPD involves gradually heating the substrate and detecting the molecules that desorb into
the gas phase with a mass spectrometer, allowing for the identification of newly formed
species like H2CS.[2][9]

Photochemical Haze Formation Experiments

Objective: To study the role of sulfur-containing molecules like H2S in the formation of organic
aerosols in planetary atmospheres, which can provide insights into the broader context of
organosulfur chemistry.

Methodology:

o A mixture of gases, including methane (CHa4), nitrogen (Nz), and trace amounts of hydrogen
sulfide (Hz2S), is introduced into a reaction chamber.

e The gas mixture is irradiated with ultraviolet light to initiate photochemical reactions.

o The formation and properties of the resulting aerosol particles (haze) are monitored in real-
time using instruments such as an aerosol mass spectrometer.

o This allows for the analysis of the chemical composition and physical properties of the haze
particles, revealing the incorporation of sulfur into organic molecules.[13][14]

Visualizing Formation Pathways and Experimental
Workflows

The following diagrams, generated using the DOT language, illustrate the key relationships and
processes involved in the formation of thioformaldehyde.
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Caption: Key formation pathways of thioformaldehyde in space.
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Caption: Workflow for crossed molecular beam experiments.

Conclusion

The formation of thioformaldehyde in interstellar space is a multifaceted process driven by
both gas-phase and grain-surface chemistry. The identification of the barrierless reaction
between the methylidyne radical and hydrogen sulfide as a major gas-phase production route
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has significantly advanced our understanding of interstellar sulfur chemistry.[1] Continued
experimental and observational studies, coupled with sophisticated astrochemical modeling,
will further elucidate the role of thioformaldehyde as a cornerstone of organosulfur chemistry
in the cosmos and its potential contribution to the inventory of prebiotic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [The Genesis of Thioformaldehyde in the Cosmos: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214467#natural-formation-mechanisms-of-
thioformaldehyde-in-space]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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